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Compound of Interest

Compound Name: Sodium chromite

Cat. No.: B080656 Get Quote

The safe and compliant disposal of sodium chromite and other chromium-containing

compounds is a critical aspect of laboratory safety and environmental responsibility. This guide

provides essential procedural information for researchers, scientists, and drug development

professionals to manage this chemical waste stream effectively.

It is crucial to distinguish between sodium chromite (NaCrO₂), which contains trivalent

chromium (Cr(III)), and the more hazardous sodium chromate (Na₂CrO₄), which contains

hexavalent chromium (Cr(VI)). Hexavalent chromium is a known human carcinogen and is

generally more toxic than trivalent chromium.[1][2] However, all chromium-containing waste

must be treated as hazardous unless definitively determined otherwise by regulatory-compliant

testing.[3] Always consult the specific Safety Data Sheet (SDS) for the compound in use and

adhere to all local, state, and federal regulations.[4][5]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure all safety measures are in place.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (such as neoprene or nitrile), safety glasses or goggles, and a lab coat.[4] In

cases where dust or mists may be generated, a NIOSH-approved mask or respirator is

required.[4][6]

Ventilation: Handle all chromium compounds in a certified chemical fume hood or another

well-ventilated area to minimize inhalation exposure.[5][7]
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Emergency Equipment: Ensure safety showers and eyewash stations are readily accessible.

[1]

Avoid Incompatibilities: Store sodium chromite and its waste away from acids, combustible

materials, and other readily oxidizable substances like paper, wood, or aluminum.[4][7]

Quantitative Safety Data Summary
The following table summarizes key quantitative data related to the handling and disposal of

chromium compounds.

Parameter Value Notes

OSHA PEL (Permissible

Exposure Limit)

5 µg/m³ (as hexavalent

chromium)

8-hour time-weighted average

(TWA) for airborne exposure.

[8]

ACGIH TLV (Threshold Limit

Value)

0.05 mg/m³ (as chromates,

inhalable)

Recommendation for airborne

exposure.[5]

Oral LD50 (Sodium Chromate,

rat)
50-136 mg/kg

Lethal Dose, 50%. Indicates

high acute toxicity if ingested.

[4][5]

TCLP Regulatory Limit (Total

Chromium)
< 5.0 mg/L

Toxicity Characteristic

Leaching Procedure limit to

classify waste as non-

hazardous.[3][9]

Treatment pH (Cr(VI)

Reduction)
< 2.0

Acidic conditions required for

the reduction of hexavalent

chromium to trivalent

chromium.[10]

Treatment pH (Chromium

Precipitation)
9.5 - 10.0

Alkaline conditions required to

precipitate trivalent chromium

as a hydroxide sludge.[10]
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The standard and most recommended procedure for disposing of sodium chromite waste is

through a licensed professional waste disposal service. On-site chemical treatment is a

hazardous process that should only be undertaken by trained personnel with specific permits

and equipment.

Phase 1: Waste Collection and Storage
Containerization: Collect all sodium chromite waste, including contaminated PPE, spill

cleanup materials, and empty containers, into a designated, sealed, and chemically

compatible waste container.[3][7] Do not mix chromium waste with other waste streams.[11]

Labeling: Clearly label the waste container with "Hazardous Waste" and identify the contents

(e.g., "Sodium Chromite Waste").[3] The label must also include the date when waste was

first added. All containers for chromium-containing waste should also be marked with a

"CANCER HAZARD" warning.[1]

Storage: Store the sealed container in a designated satellite accumulation area or a central

hazardous waste storage facility. The storage area must be secure, well-ventilated, and

away from incompatible materials.[5][12]

Phase 2: Professional Disposal
Contact EHS: Notify your institution's Environmental Health & Safety (EHS) office to arrange

for the pickup and disposal of the hazardous waste.

Documentation: Maintain accurate records of the waste generated, including its composition

and volume, as required by regulations.

Transport: The waste will be transported by a licensed hazardous waste contractor to a

permitted treatment, storage, and disposal facility (TSDF).

Emergency Spill Procedures
In the event of a spill, immediate action is necessary to prevent exposure and environmental

contamination.

Evacuate: Evacuate all non-essential personnel from the immediate area.[13]
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Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, do not dry sweep. Moisten the spilled material with water or use a

HEPA-filter vacuum to prevent dust from becoming airborne.[13][14] For liquid spills, absorb

with an inert material like vermiculite, dry sand, or clay.[4][15]

Collect: Carefully sweep up or collect the absorbed material and place it into a sealed

container for disposal as hazardous waste.[12][16]

Decontaminate: Clean the spill area thoroughly with a wet cloth.[7] Dispose of all cleanup

materials as hazardous waste.

Report: Report the spill to your EHS office.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of sodium chromite waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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